Tert-butyl 4-(4-bromo-1,3-thiazol-2-yl)-4-hydroxypiperidine-1-carboxylate
Cat. No. B8370033
M. Wt: 363.27 g/mol
InChI Key: JGTNMIQSBBWYDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09388161B2
Procedure details
n-Butyllithium (1.6 M in hexanes, 1.48 mL, 2.37 mmol) was added dropwise to a −78° C. solution of 2,4-dibromothiazole (0.524 g, 2.16 mmol) in dichloromethane (11 mL). The mixture stirred at −78° C. for 20 minutes, and then tert-butyl 4-oxopiperidine-1-carboxylate (0.516 g, 2.59 mmol) was added in 8 portions. The reaction mixture stirred at −78° C. for 10 minutes. The cooling bath was removed, and the reaction was allowed to warm to rt over 1 h. The reaction mixture was cooled to −30° C. and was then quenched by the addition of saturated aqueous ammonium chloride solution. The aqueous phase was separated and extracted with dichloromethane, and the combined organic phases were dried over anhydrous sodium sulfate, filtered, and concentrated. The residue was purified via column chromatography on silica gel (Biotage 50 g column, gradient elution with 5-60% ethyl acetate-hexane) to afford tert-butyl 4-(4-bromothiazol-2-yl)-4-hydroxypiperidine-1-carboxylate (0.744 g, 95%). MS (ESI, pos. ion) m/z 363, 365 [M+H]+.
Identifiers
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REACTION_CXSMILES
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C([Li])CCC.Br[C:7]1[S:8][CH:9]=[C:10]([Br:12])[N:11]=1.[O:13]=[C:14]1[CH2:19][CH2:18][N:17]([C:20]([O:22][C:23]([CH3:26])([CH3:25])[CH3:24])=[O:21])[CH2:16][CH2:15]1>ClCCl>[Br:12][C:10]1[N:11]=[C:7]([C:14]2([OH:13])[CH2:15][CH2:16][N:17]([C:20]([O:22][C:23]([CH3:25])([CH3:24])[CH3:26])=[O:21])[CH2:18][CH2:19]2)[S:8][CH:9]=1
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Inputs
Step One
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Name
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Quantity
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1.48 mL
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Name
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Quantity
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0.524 g
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Type
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reactant
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Smiles
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BrC=1SC=C(N1)Br
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Name
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Quantity
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11 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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|
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Quantity
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0.516 g
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Type
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reactant
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Smiles
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O=C1CCN(CC1)C(=O)OC(C)(C)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture stirred at −78° C. for 20 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The reaction mixture stirred at −78° C. for 10 minutes
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|
Duration
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10 min
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CUSTOM
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Type
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CUSTOM
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Details
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The cooling bath was removed
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to warm to rt over 1 h
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Duration
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1 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled to −30° C.
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CUSTOM
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Type
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CUSTOM
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|
Details
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was then quenched by the addition of saturated aqueous ammonium chloride solution
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CUSTOM
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Type
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CUSTOM
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|
Details
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The aqueous phase was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with dichloromethane
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the combined organic phases were dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified via column chromatography on silica gel (Biotage 50 g column, gradient elution with 5-60% ethyl acetate-hexane)
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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|
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Type
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product
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Smiles
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BrC=1N=C(SC1)C1(CCN(CC1)C(=O)OC(C)(C)C)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.744 g | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
